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Compound of Interest

Compound Name: Ethyl trimethylacetate

Cat. No.: B1220292 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the molecular weight of ethyl trimethylacetate, an

ester often utilized as a solvent and in the synthesis of pharmaceuticals. We will cover its

molecular formula, the atomic weights of its constituent elements, and the calculation of its

molecular weight.

Chemical Identity and Formula
Ethyl trimethylacetate, also known by its IUPAC name ethyl 2,2-dimethylpropanoate or as

ethyl pivalate, is an organic compound with the chemical formula C₇H₁₄O₂.[1][2][3][4][5] Its

structure consists of a tert-butyl group attached to a carbonyl group, which is in turn bonded to

an ethoxy group.

Calculation of Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The molecular formula C₇H₁₄O₂ indicates that a molecule of ethyl trimethylacetate contains:

7 Carbon (C) atoms

14 Hydrogen (H) atoms

2 Oxygen (O) atoms
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To calculate the molecular weight, the standard atomic weights of these elements are required.

The International Union of Pure and Applied Chemistry (IUPAC) provides conventionally

accepted values for these atomic weights.

Element Symbol Quantity
Standard
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 7 12.011 84.077

Hydrogen H 14 1.008 14.112

Oxygen O 2 15.999 31.998

Total 130.187

The calculated molecular weight of ethyl trimethylacetate is approximately 130.18 g/mol .[2]

[3][5][6][7][8][9]

Experimental Data
The following table summarizes key physicochemical properties of ethyl trimethylacetate
relevant to laboratory use.

Property Value

Molecular Formula C₇H₁₄O₂[1][2][3][4][5]

Molecular Weight 130.18 g/mol [2][3][5][6][7][8][9]

CAS Number 3938-95-2[1][2][6][7]

Density 0.856 g/mL at 25 °C[5][7]

Boiling Point 118 °C[7]

Refractive Index n20/D 1.391[7]

Methodologies for Molecular Weight Determination
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The molecular weight of a compound like ethyl trimethylacetate is typically determined and

confirmed using mass spectrometry.

Experimental Protocol: Mass Spectrometry

Sample Preparation: A dilute solution of ethyl trimethylacetate is prepared in a volatile

organic solvent, such as methanol or acetonitrile.

Ionization: The sample is introduced into the mass spectrometer. Electron ionization (EI) is a

common method for volatile compounds like esters. In EI, the sample is bombarded with a

high-energy electron beam, causing the molecule to lose an electron and form a positively

charged molecular ion (M⁺).

Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-

charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

Detection: A detector records the abundance of ions at each m/z value, generating a mass

spectrum. The peak corresponding to the intact molecular ion (M⁺) provides the molecular

weight of the compound. For ethyl trimethylacetate, this peak would be observed at an m/z

of approximately 130.

Visualization of Molecular Composition
The following diagram illustrates the contribution of each element to the final molecular weight

of ethyl trimethylacetate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1220292?utm_src=pdf-body
https://www.benchchem.com/product/b1220292?utm_src=pdf-body
https://www.benchchem.com/product/b1220292?utm_src=pdf-body
https://www.benchchem.com/product/b1220292?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Constituent Elements Subtotals

Carbon (C)
7 atoms × 12.011 g/mol

84.077 g/mol

Hydrogen (H)
14 atoms × 1.008 g/mol 14.112 g/mol

Oxygen (O)
2 atoms × 15.999 g/mol 31.998 g/mol

Total Molecular Weight
Ethyl Trimethylacetate

130.187 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: Molecular Weight of Ethyl
Trimethylacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220292#ethyl-trimethylacetate-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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